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Compound of Interest

Compound Name: Tripropargylamine

Cat. No.: B1585275 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Molecular Data
Tripropargylamine is a chemical compound used in various research and synthesis

applications, including as a building block in medicinal chemistry and materials science. A

precise understanding of its fundamental molecular properties is essential for its application in

experimental design.

The key molecular identifiers for tripropargylamine are summarized below. The molecular

weight is a calculated value based on the atomic weights of its constituent atoms.

Property Value Source

Molecular Formula C₉H₉N [1][2]

Molecular Weight 131.17 g/mol [1][2][3]

Exact Mass 131.0735 u [1][4]

Linear Formula (HC≡CCH₂)₃N [3]

CAS Number 6921-29-5 [1][2][4]
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The molecular formula and weight of a well-characterized compound like tripropargylamine
are not determined through routine experimentation but are calculated based on its validated

chemical structure. The formula (C₉H₉N) is derived by counting the atoms (9 Carbon, 9

Hydrogen, 1 Nitrogen) in the structure.[1][5] The molecular weight is subsequently calculated

by summing the atomic weights of these constituent atoms.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the elemental components of

tripropargylamine and its final molecular formula and weight.

Elemental Composition
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Caption: Elemental contribution to the molecular formula and weight of tripropargylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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